Cas no 217314-45-9 (Methyl 3-amino-5-iodobenzoate)
Methyl 3-amino-5-iodobenzoate structure
Product Name:Methyl 3-amino-5-iodobenzoate
CAS No:217314-45-9
MF:C8H8INO2
MW:277.059094429016
MDL:MFCD08447271
CID:1095446
PubChem ID:11000339
Update Time:2025-04-20
Methyl 3-amino-5-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-5-iodobenzoate
- Benzoic acid, 3-amino-5-iodo-, methyl ester
- 3-amino-5-iodo-benzoic acid methyl ester
- 3-Amino-5-Iodo-methyl benzoate
- AG-B-27495
- CTK6I9350
- Methyl-3-amino-5-iodbenzoat
- SureCN2015855
- RFXKJNIWKOHLFF-UHFFFAOYSA-N
- 4249AJ
- AB0078485
- ST24047790
- Methyl 5-amino-3-iodobenzoate
- SB35464
- SY147357
- DB-022334
- Z1079174414
- CS-0187486
- MFCD08447271
- DTXSID90451421
- SCHEMBL2015855
- 217314-45-9
- methyl3-amino-5-iodobenzoate
- AKOS005259531
- DB-007664
- EN300-118420
- AS-77011
-
- MDL: MFCD08447271
- Inchi: 1S/C8H8INO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,10H2,1H3
- InChI Key: RFXKJNIWKOHLFF-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C(C(=O)OC)C=1)N
Computed Properties
- Exact Mass: 276.95954
- Monoisotopic Mass: 276.95998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.7
Experimental Properties
- PSA: 52.32
Methyl 3-amino-5-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PA935-250mg |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95+% | 250mg |
1638CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PA935-1g |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95+% | 1g |
4315CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PA935-100mg |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95+% | 100mg |
718CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0191-1g |
3-Amino-5-iodo-benzoic acid methyl ester |
217314-45-9 | 97% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0191-5g |
3-Amino-5-iodo-benzoic acid methyl ester |
217314-45-9 | 97% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0191-25g |
3-Amino-5-iodo-benzoic acid methyl ester |
217314-45-9 | 97% | 25g |
110160.71CNY | 2021-05-08 | |
| Alichem | A015008433-1g |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 97% | 1g |
$1564.50 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PA935-50mg |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95+% | 50mg |
459.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PA935-200mg |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95+% | 200mg |
1147.0CNY | 2021-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55275-100mg |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95% | 100mg |
¥295.0 | 2023-09-05 |
Methyl 3-amino-5-iodobenzoate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
217314-45-9 (Methyl 3-amino-5-iodobenzoate) Related Products
- 19718-49-1(Methyl 4-amino-3-iodobenzoate)
- 412947-54-7(Methyl 3-amino-4-iodobenzoate)
- 102153-73-1(3-Amino-5-iodorobenzoic Acid)
- 62875-84-7(Ethyl 4-amino-3-iodobenzoate)
- 77317-55-6(Methyl 2-amino-5-iodobenzoate)
- 180624-11-7(Methyl 4-amino-3-iodo-5-methylbenzoate)
- 98546-30-6(4-Amino-2-iodo-benzoic Acid Methyl Ester)
- 144550-76-5(Methyl2-Amino-4-Iodobenzoate)
- 1261569-51-0(Ethyl 3-amino-4-iodobenzoate)
- 672293-33-3(methyl 4-amino-5-iodo-2-methyl-benzoate)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent